3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide

• CAS: 791798-50-0
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)N
• InChI: InChI=1S/C15H15ClN2O2/c1-2-20-12-6-4-11(5-7-12)18-15(19)10-3-8-13(16)14(17)9-10/h3-9H,2,17H2,1H3,(H,18,19)
• InChIKey: VQYQXXDLGCIRFZ-UHFFFAOYSA-N

Researchers developing VR1/TRPV1 pain targets face a critical gap: no pre-existing IC₅₀ data exists for many 3-aminobenzamide analogs, risking uncontrolled variability in SAR studies. 3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide (CAS 791798-50-0) solves this by providing a defined, authenticated (≥97% purity, CoA included) entry point for systematic SAR exploration around the N-aryl benzamide pharmacophore. It enables head-to-head amide orientation studies with its regioisomer, N-(3-amino-4-chlorophenyl)-4-ethoxybenzamide, and its free 3-amino group allows rapid derivatization for focused library synthesis. Procurement benefits: multiple commercial sources, ambient shipping, and immediate availability for research use.

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide: Chemical Identity & Procurement

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide (CAS 791798-50-0) is a synthetic small molecule belonging to the 3-aminobenzamide class, defined by a benzamide core with a 3-amino-4-chloro substitution pattern and an N-(4-ethoxyphenyl) moiety . It has a molecular formula of C₁₅H₁₅ClN₂O₂ and a molecular weight of 290.74 g/mol . This compound is commercially available from multiple research chemical suppliers, typically at purities of 95–97%, and is marketed as a useful research chemical and synthetic intermediate . Its structural features align it with known pharmacophore classes, including the 3-aminobenzamide scaffold found in vanilloid receptor subtype 1 (VR1) inhibitors and histone deacetylase (HDAC) inhibitors [1].

1 Scaffold exploration in VR1/TRPV1 inhibitor researchClass-level scaffold fit; no pre-existing target engagement data

2 Amide orientation SAR & kinase selectivity profilingRegioisomer pair supports amide-linker geometry studies

3 Synthetic intermediate for N-aryl benzamide librariesFree 3-amino handle enables further derivatization

• [1] Koga, Y.; Sakata, M.; Watanabe, T.; Kondo, W.; Yata, S.; Matsuo, T. 3-Aminobenzamide Compounds and Vanilloid Receptor Subtype 1 (VR1) Inhibitors. US Patent US20120115827A1, 2012. View Source

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide: Substitution Risks Without Target Evidence

The 3-aminobenzamide scaffold exhibits exquisitely structure-dependent biological activity. Even minor perturbations to the benzamide ring's substitution pattern—such as the position of the chloro group or the nature of the N-aryl substituent—can profoundly alter target binding. For example, within the 3-aminobenzamide class of VR1 inhibitors, the presence and identity of the N-phenyl substituent directly determine inhibitory potency, with IC₅₀ values varying by orders of magnitude across analogs [1]. Similarly, in 3-substituted benzamide derivatives targeting Abl/Lyn dual inhibition, the nature of the substituent on the benzamide ring critically modulates kinase selectivity profiles [2]. Therefore, substituting 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide with another 3-aminobenzamide analog without confirming target-specific equivalence risks introducing uncontrolled variability into experimental outcomes. The following evidence guide examines the available quantitative comparability data for this specific compound.

Mismatch N-aryl substituent identity may shift VR1 inhibitory potency by orders of magnitude across analogs.

Mismatch Amide regioisomers can exhibit divergent target recognition; reversed linkage may alter binding geometry.

Mismatch Kinase selectivity profiles are sensitive to benzamide ring substitution; analog interchange may introduce variability.

• [1] Koga, Y.; Sakata, M.; Watanabe, T.; Kondo, W.; Yata, S.; Matsuo, T. 3-Aminobenzamide Compounds and Vanilloid Receptor Subtype 1 (VR1) Inhibitors. US Patent US20120115827A1, 2012. View Source
• [2] Hayase, H.; et al. Structural Factors Contributing to the Abl/Lyn Dual Inhibitory Activity of 3-Substituted Benzamide Derivatives. Bioorg. Med. Chem. Lett. 2007, 17, 2762–2766. View Source

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide: Comparative Evidence vs. Structural Analogs

VR1 Inhibitor Patent Structural Uniqueness

Within the comprehensive Markush structure disclosed in US20120115827A1 for 3-aminobenzamide VR1 inhibitors, the specific combination of a 3-amino-4-chloro substitution on the benzamide ring with an N-(4-ethoxyphenyl) group represents a distinct, explicitly claimed chemical entity [1]. While the patent provides IC₅₀ data for numerous exemplified analogs (e.g., Example compounds with IC₅₀ values ranging from 1.2 nM to 850 nM in a CHO cell-based Fura-2 calcium flux assay), the compound 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide is listed within the generic formula but is not among the specifically exemplified and assayed compounds in the patent's experimental section [1]. This places the compound as a structurally enabled but pharmacologically uncharacterized member of a validated inhibitor class.

VR1 structural scope

Class-level inference

Generic Markush claim; not exemplified or assayed in patent experimental section.

Structurally enabled, uncharacterized member of validated VR1 inhibitor class.

IC₅₀ data unavailable; activity must be established de novo.

Evidence Dimension	VR1 inhibitory activity (IC₅₀) — structural scope coverage
Target Compound Data	No IC₅₀ data available in the patent for this specific compound
Comparator Or Baseline	Patent-exemplified analogs (e.g., N-(4-tert-butylphenyl)-3-amino-4-chlorobenzamide with IC₅₀ values reported in Fura-2 assay)
Quantified Difference	Cannot be calculated; target compound falls within the generic claims but lacks quantitative pharmacological characterization
Conditions	CHO cells expressing human VR1; Fura-2 calcium flux assay (as described in patent examples)

Why This Matters

This compound offers a distinct, commercially available starting point for SAR exploration within a therapeutically validated scaffold, but procurement decisions must acknowledge the absence of pre-existing target engagement data.

• [1] Koga, Y.; Sakata, M.; Watanabe, T.; Kondo, W.; Yata, S.; Matsuo, T. 3-Aminobenzamide Compounds and Vanilloid Receptor Subtype 1 (VR1) Inhibitors. US Patent US20120115827A1, 2012. View Source

N-Aryl Substitution vs. Parent Benzamide Core

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide differs from the unsubstituted parent core 3-amino-4-chlorobenzamide (CAS 19694-10-1) by the addition of an N-(4-ethoxyphenyl) group . This modification increases molecular weight from 170.60 to 290.74 g/mol and introduces a second aromatic ring with a hydrogen-bond-accepting ethoxy substituent. While both compounds are commercially available with typical purities of 95–97%, the N-aryl substituted derivative offers increased lipophilicity (the parent core has a melting point of 164–166 °C and is a relatively polar aminobenzamide) and additional π-stacking and hydrogen-bonding capacity relevant to protein binding site interactions .

N-Aryl vs. parent core

Property comparison

ΔMW = +120.14 g/mol; adds aryl ring and ethoxy H-bond acceptor.

Increased lipophilicity and π-stacking capacity versus parent aminobenzamide.

Calculated from formula; no biological assay data.

Evidence Dimension	Molecular properties relevant to passive permeability and target binding
Target Compound Data	MW = 290.74 g/mol; contains N-(4-ethoxyphenyl) substituent
Comparator Or Baseline	3-Amino-4-chlorobenzamide (CAS 19694-10-1): MW = 170.60 g/mol; no N-aryl substituent
Quantified Difference	ΔMW = +120.14 g/mol; addition of one aryl ring and ethoxy group
Conditions	Calculated from molecular formula; no biological assay data available for comparison

Why This Matters

The N-(4-ethoxyphenyl) group provides additional pharmacophoric features that are absent in the parent core, enabling exploration of interactions with hydrophobic pockets and hydrogen-bond acceptor sites in target proteins.

Regioisomer Amide Orientation Comparison

The regioisomer N-(3-amino-4-chlorophenyl)-4-ethoxybenzamide (CAS 90596-72-8) shares the identical molecular formula (C₁₅H₁₅ClN₂O₂) and molecular weight (290.74 g/mol) but differs in the orientation of the amide bond and the attachment of the ethoxy group . In 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide, the carbonyl is attached to the 3-amino-4-chlorophenyl ring and the nitrogen is attached to the 4-ethoxyphenyl group; in the regioisomer, the carbonyl is attached to the 4-ethoxyphenyl ring and the nitrogen is attached to the 3-amino-4-chlorophenyl group. This reversal alters the electronic environment of both aromatic rings relative to the amide linker, which can affect hydrogen-bonding geometry with target proteins and metabolic stability .

Regioisomer amide orientation

Structural comparison

C(=O) on 3-amino-4-chlorophenyl vs. reversed linkage in CAS 90596-72-8.

Amide reversal may affect hydrogen-bond geometry and metabolic stability.

Structural analysis only; direct activity comparison unavailable.

Evidence Dimension	Regioisomeric structure and predicted molecular recognition properties
Target Compound Data	Amide orientation: C(=O) on 3-amino-4-chlorophenyl; N on 4-ethoxyphenyl
Comparator Or Baseline	N-(3-Amino-4-chlorophenyl)-4-ethoxybenzamide: amide orientation reversed
Quantified Difference	Structural isomerism — no biological data available for direct comparison
Conditions	Structural analysis based on IUPAC nomenclature and SMILES notation

Why This Matters

Regioisomeric amide benzamides can exhibit divergent target binding and pharmacokinetic profiles; procurement of the correct regioisomer is critical for SAR reproducibility.

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide: Procurement Scenarios

Focused VR1/TRPV1 Inhibitor SAR Library

3-Amino-4-chloro-N-(4-ethoxyphenyl)benzamide is a structurally relevant, commercially available entry point for expanding SAR around the 3-aminobenzamide VR1 inhibitor series disclosed in US20120115827A1. Because the compound falls within the generic claims but lacks pre-existing IC₅₀ data, it represents an opportunity for novel composition-of-matter exploration [1]. Users should procure authenticated material (≥95% purity with certificate of analysis) and generate primary pharmacological data against VR1, with the understanding that the compound's activity must be established de novo. This scenario is most appropriate for research groups specifically pursuing VR1/TRPV1 pain target programs.

Amide Orientation Profiling in Kinase Inhibitor Design

The availability of both 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide and its regioisomer N-(3-amino-4-chlorophenyl)-4-ethoxybenzamide enables head-to-head studies of amide bond orientation on kinase selectivity [1]. This pair is particularly valuable given the established role of benzamide orientation in determining Abl/Lyn dual inhibitory activity in 3-substituted benzamide derivatives [2]. Researchers procuring both compounds can systematically evaluate how reversing the amide linkage affects inhibitory potency and selectivity across a panel of tyrosine kinases.

Synthetic Intermediate for Benzamide Library Diversification

With a free 3-amino group available for further derivatization (e.g., acylation, sulfonylation, reductive amination), 3-amino-4-chloro-N-(4-ethoxyphenyl)benzamide serves as a versatile synthetic intermediate for generating diversified benzamide libraries [1]. The 4-ethoxyphenyl moiety provides a built-in chromophore potentially useful for HPLC-based purity monitoring. This compound is suitable for medicinal chemistry cores seeking to build proprietary compound collections around the N-aryl benzamide scaffold.

Application

Selection Property

Validation Focus

VR1/TRPV1 SAR library

Structurally enabled scaffold; no pre-existing IC₅₀

De novo VR1 calcium-flux assay profiling

Amide orientation profiling

Regioisomer pair availability

Tyrosine kinase panel selectivity comparison

Benzamide library diversification

Free 3-amino derivatization handle

HPLC purity monitoring; proprietary collection building

• [1] Koga, Y.; Sakata, M.; Watanabe, T.; Kondo, W.; Yata, S.; Matsuo, T. 3-Aminobenzamide Compounds and Vanilloid Receptor Subtype 1 (VR1) Inhibitors. US Patent US20120115827A1, 2012. View Source
• [2] Hayase, H.; et al. Structural Factors Contributing to the Abl/Lyn Dual Inhibitory Activity of 3-Substituted Benzamide Derivatives. Bioorg. Med. Chem. Lett. 2007, 17, 2762–2766. View Source